Cas no 5324-79-8 (Benzene,1-bromo-2-(phenylsulfonyl)-)

• Product Name: Benzene,1-bromo-2-(phenylsulfonyl)-
• CAS No: 5324-79-8
• MF: C₁₂H₉BrO₂S
• MW: 297.167661428452
• CID: 383094
• PubChem ID: 220258
• Update Time: 2025-04-19

Benzene,1-bromo-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-2-bromobenzene
• 2-bromophenyl phenyl sulfone
• 2-phenylsulfonylbromobenzene
• o-bromophenyl phenyl sulfone
• 5324-79-8
• NSC 2732
• 1-(phenylsulfonyl)-2-bromobenzene
• benzene, 1-bromo-2-(phenylsulfonyl)-
• 1-(2-BROMOPHENYLSULFONYL)BENZENE
• SCHEMBL3833910
• NSC-2732
• DTXSID90277527
• InChI=1/C12H9BrO2S/c13-11-8-4-5-9-12(11)16(14,15)10-6-2-1-3-7-10/h1-9
• LWLLKZNPFWWMGS-UHFFFAOYSA-N
• NSC2732
• 1-bromo-2-(phenylsulfonyl)benzene

• Inchi： 1S/C12H9BrO2S/c13-11-8-4-5-9-12(11)16(14,15)10-6-2-1-3-7-10/h1-9H
• InChI Key： LWLLKZNPFWWMGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 295.95100
• Monoisotopic Mass: 295.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.36270